4,4,14,20-Tetramethylpregn-8-en-3-ol

• Molecular Formula: C25H42O
• Molecular Weight: 358.6 g/mol
• IUPAC Name: (3S,5R,10S,13R,17R)-4,4,10,13,14-pentamethyl-17-propan-2-yl-2,3,5,6,7,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-3-ol
• InChI: InChI=1S/C25H42O/c1-16(2)17-10-14-25(7)19-8-9-20-22(3,4)21(26)12-13-23(20,5)18(19)11-15-24(17,25)6/h16-17,20-21,26H,8-15H2,1-7H3/t17-,20+,21+,23-,24-,25?/m1/s1
• InChI Key: AJEVDQIEJBDGGM-BHSMPYALSA-N
• Isomeric SMILES: CC(C)[C@H]1CCC2([C@@]1(CCC3=C2CC[C@@H]4[C@@]3(CC[C@@H](C4(C)C)O)C)C)C
• Canonical SMILES: CC(C)C1CCC2(C1(CCC3=C2CCC4C3(CCC(C4(C)C)O)C)C)C
• Synonyms: 23,24,25,26,27-pentanordihydrolanosterol

Description

4,4,14,20-Tetramethylpregn-8-en-3-ol is a synthetic steroid derivative characterized by a pregnane backbone (21 carbons) with four methyl groups at positions 4, 4, 14, and 20, an unsaturated double bond at the 8-position, and a hydroxyl group at the 3-position. Its structural complexity arises from the strategic placement of methyl groups and the unsaturated bond, which influence its conformational stability and interactions with biological targets .

Comparison with Similar Compounds

To contextualize 4,4,14,20-Tetramethylpregn-8-en-3-ol, it is essential to compare it with structurally and functionally related steroids. Below is a detailed analysis:

Structural Analogues

A. 4,4-Dimethyl-14α-Hydroxymethyl-5α-Cholesta-8-en-3β-ol

• Structure : This compound features a cholestane backbone (27 carbons) with methyl groups at positions 4 and 4, a hydroxymethyl group at position 14, and a double bond at the 8-position. The hydroxyl group is in the 3β configuration.
• Key Differences :
  • Carbon Skeleton : Cholestane (27C) vs. Pregnane (21C) in the target compound.
  • Substituents : The absence of methyl groups at positions 14 and 20 in the cholestane derivative contrasts with the tetramethyl substitution in the target compound.
  • Functional Groups : A hydroxymethyl group at C14 in the cholestane derivative vs. a simple methyl group in the target compound.
• Implications : The extended cholestane skeleton may enhance lipophilicity and membrane permeability, while the hydroxymethyl group could introduce hydrogen-bonding interactions absent in the target compound .

B. 8-(4-Bromophenyl)-5-Methyl-8H-[1,2,4]Oxadiazolo[3,4-c][1,4]Thiazol-3-one Derivatives

• Structure : These heterocyclic compounds (e.g., compound 36 in ) feature fused oxadiazole-thiazole rings with halogenated aryl substituents.
• Key Differences: Core Structure: Non-steroidal heterocycles vs. the steroid backbone of the target compound. Functional Groups: Bromophenyl and ether linkages vs. methyl and hydroxyl groups in the steroid.

Research Findings

• Target Compound: Limited direct pharmacological data are available, but methyl substitutions at C4 and C20 are hypothesized to enhance metabolic stability compared to natural steroids like progesterone .
• Heterocyclic Derivatives : Compounds like 36 exhibit moderate cytotoxicity in cancer cell lines, likely due to halogen-mediated DNA intercalation or protein binding .